Cas no 949513-12-6 (4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile)

• Product Name: 4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile
• CAS No: 949513-12-6
• MF: C₁₀H₅F₃N₂
• MW: 210.155312299728
• MDL: MFCD20921572
• CID: 3168196
• PubChem ID: 66545172
• Update Time: 2025-09-28

4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-ethynyl-2-(trifluoromethyl)-benzenecarbonitrile
• 4-amino-5-ethynyl-2-(trifluoromethyl)benzenecarbonitrile
• MFCD20921572
• 949513-12-6
• 4-amino-5-ethynyl-2-(trifluoromethyl)benzonitrile
• SCHEMBL204399
• 937-371-1
• 4-amino-5-ethynyl-2-trifluoromethyl-benzonitrile
• AKOS015991452
• GD-0076

• MDL： MFCD20921572
• Inchi： 1S/C10H5F3N2/c1-2-6-3-7(5-14)8(4-9(6)15)10(11,12)13/h1,3-4H,15H2
• InChI Key： NJYGHOFVSRBGLX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C#C)=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 210.04048265Da
• Monoisotopic Mass: 210.04048265Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds